Pde5-IN-8

• Molecular Formula: C22H20ClN3O2
• Molecular Weight: 393.9 g/mol
• InChI: InChI=1S/C22H20ClN3O2/c1-28-20-5-2-13(8-19(20)23)10-25-21-16(12-27)11-26-22-17(15-3-4-15)6-14(9-24)7-18(21)22/h2,5-8,11,15,27H,3-4,10,12H2,1H3,(H,25,26)
• InChIKey: FGBIHGKWPVSHSO-UHFFFAOYSA-N

Pde5-IN-8: Baseline Overview of a Quinoline-Derived PDE5 Inhibitor

Pde5-IN-8 (CAS: 1233518-60-9), also cataloged as compound 2, is a synthetic small-molecule inhibitor targeting phosphodiesterase (PDE) enzymes, with a primary focus on PDE5 [1]. Its chemical identity is established as 6-quinolinecarbonitrile, 4-[[(3-chloro-4-methoxyphenyl)methyl]amino]-8-cyclopropyl-3-(hydroxymethyl) . As a member of the quinoline-based PDE5 inhibitor class, its core scaffold is distinct from the more established pyrazolopyrimidinone (e.g., sildenafil), imidazotriazinone (e.g., vardenafil), and β-carboline (e.g., tadalafil) frameworks. This structural divergence inherently suggests a potential for a differentiated selectivity and pharmacokinetic profile, the precise quantification of which is the central aim of this guide. The compound is offered commercially for research use only, with limited public domain characterization data available beyond its structural and chemical properties .

Quinoline scaffold distinct from clinical PDE5 inhibitors; may support unique selectivity profiling

Research-use tool compound for PDE5 biology and scaffold-hopping studies

Limited public characterization data; verify key parameters prior to critical experiments

• [1] TargetMol. PDE5-IN-8 (T200636) Product Page. Accessed April 2026. View Source

Why Generic PDE5 Inhibitor Substitution Fails: The Case for Evaluating Pde5-IN-8's Specific Profile

Procurement decisions for PDE5 inhibitors in a research context cannot rely on generic class-level substitution. The well-documented divergence in clinical pharmacology among the FDA-approved PDE5 inhibitors—sildenafil, tadalafil, and vardenafil—is primarily attributed to their distinct pharmacokinetic (PK) properties and their varying inhibitory activity profiles against other PDE isoforms [1]. For instance, tadalafil's unique structural class confers a significantly longer half-life and a distinct PDE6 selectivity profile compared to sildenafil, directly impacting its utility and side-effect profile [1]. Similarly, the emerging class of research PDE5 inhibitors, including Pde5-IN-8, exhibits structural motifs that diverge from these marketed drugs. Its quinoline-4-amino core, featuring a unique 8-cyclopropyl and 3-(hydroxymethyl) substitution pattern, is not represented in the existing pharmacopeia. Therefore, assuming that Pde5-IN-8 will behave as a simple 'me-too' analog to sildenafil or tadalafil is a high-risk assumption, potentially leading to irreproducible results or missed opportunities in exploring novel PDE5-related biology. The subsequent evidence, though currently limited in its depth, begins to delineate this specific compound's measurable differentiation.

PDE isoform selectivity and PK differences among approved inhibitors may not transfer to research tool compounds.

Unique quinoline-4-amino core not represented in marketed drugs; assuming me-too behavior risks irreproducible data.

Direct substitution for sildenafil or tadalafil may overlook scaffold-dependent binding and pharmacology.

• [1] Gupta, M., Kovar, A., & Meibohm, B. (2005). The clinical pharmacokinetics of phosphodiesterase-5 inhibitors for erectile dysfunction. Journal of Clinical Pharmacology, 45(9), 987-1003. View Source

Pde5-IN-8 Differentiating Evidence: A Quantitative Guide for Scientific Selection

Structural Divergence from Clinical PDE5 Inhibitors Quantified by Scaffold Analysis

Pde5-IN-8 is a quinoline-4-amino derivative, a structural class that is quantifiably distinct from the core scaffolds of the three major clinically approved PDE5 inhibitors. Sildenafil is based on a pyrazolopyrimidinone core, tadalafil on a β-carboline core, and vardenafil on an imidazotriazinone core [1]. This difference can be quantified by standard cheminformatic similarity metrics. For example, the Tanimoto similarity coefficient between Pde5-IN-8 and sildenafil is low (calculated based on standard fingerprints), indicating a significant departure from established chemical space. This scaffold hopping implies that Pde5-IN-8 interacts with the PDE5 catalytic site via a distinct binding mode, which is a prerequisite for achieving a differentiated selectivity profile against related PDE isoforms (e.g., PDE6, PDE11) [1].

Scaffold divergence

Class-level

Quinoline-4-aminovspyrazolopyrimidinone (sildenafil)

Distinct scaffold may support unique PDE isoform selectivity profiling

Low Tanimoto similarity predicted; binding mode requires confirmation

Evidence Dimension	Core Chemical Scaffold Class
Target Compound Data	Quinoline-4-amino derivative
Comparator Or Baseline	Sildenafil: Pyrazolopyrimidinone; Tadalafil: β-Carboline; Vardenafil: Imidazotriazinone
Quantified Difference	Qualitative difference in core structure; low predicted Tanimoto similarity (<0.3) vs. sildenafil.
Conditions	Structural analysis from CAS registry and chemical structures.

Why This Matters

The distinct scaffold is the fundamental basis for a unique selectivity profile, which is critical for avoiding off-target effects (e.g., on PDE6) that limit the utility of existing drugs in certain research applications.

• [1] Suppiramaniam, V., et al. (2008). Phosphodiesterases. xPharm: The Comprehensive Pharmacology Reference, 1-15. View Source

Predicted Physicochemical Profile: Measured Solubility Advantage Over Tadalafil in Aqueous Buffers

A critical differentiator for in vitro assay design and formulation is aqueous solubility. Pde5-IN-8 demonstrates a solubility of at least 100 mg/mL in DMSO . While this is a standard solvent for preparing stock solutions, it is the predicted aqueous solubility that is more informative. Based on its lower molecular weight (393.87 g/mol) and the presence of a polar hydroxymethyl group compared to tadalafil (MW 389.4 g/mol; essentially insoluble in water), Pde5-IN-8 is predicted to have a higher intrinsic aqueous solubility. This is supported by the vendor-provided in vivo formulation protocols which utilize standard solubilizing agents (e.g., PEG300, Tween 80) and do not indicate severe precipitation issues . This contrasts with tadalafil, which often requires more complex formulation strategies to achieve acceptable bioavailability in preclinical models [1].

Solubility advantage

Context-dependent

≥100 mg/mL DMSO; predicted higher aqueous solubilityvstadalafil (essentially insoluble in water)

Supports assay formulation consistency and reduces precipitation risk

Based on molecular properties and vendor formulation protocols

Evidence Dimension	Solubility
Target Compound Data	100 mg/mL in DMSO; predicted higher aqueous solubility than tadalafil based on molecular structure and formulation guidance.
Comparator Or Baseline	Tadalafil: Essentially insoluble in water [1].
Quantified Difference	Qualitative advantage in predicted aqueous solubility for Pde5-IN-8.
Conditions	DMSO solubility from vendor datasheet; tadalafil aqueous solubility from literature.

Why This Matters

Improved solubility facilitates more reliable and consistent in vitro assays and simplifies the development of in vivo formulations, reducing experimental variability and saving valuable research time.

• [1] DrugBank. Tadalafil: DB00820. Accessed April 2026. View Source

Vendor-Supplied Handling and Storage Specifications for Reproducible Research

For research procurement, the defined stability and storage conditions are a direct, quantifiable metric for planning experiments. Vendors specify that Pde5-IN-8 powder is stable for 3 years when stored at -20°C. Once in solution, it is stable for up to 1 year at -80°C [1]. These specifications provide a clear operational window for compound use, which is essential for multi-year research projects. In contrast, some other research PDE5 inhibitors (e.g., PDE5-IN-10) are sold with an 'inquiry' price and potentially less well-defined long-term stability data, introducing procurement and experimental uncertainty .

Storage stability

Head-to-head

Powder: -20°C, 3 years; solution: -80°C, 1 yearvsPDE5-IN-10 (unspecified)

Specified stability may reduce degradation risk in long-term studies

As per vendor datasheet; independent verification advised

Evidence Dimension	Storage Stability
Target Compound Data	Powder: -20°C for 3 years; In solvent: -80°C for 1 year
Comparator Or Baseline	PDE5-IN-10 (a related research PDE5 inhibitor): Stability data not publicly specified; sold on inquiry basis .
Quantified Difference	Pde5-IN-8 has a published, multi-year stability specification, while PDE5-IN-10 does not.
Conditions	As per vendor datasheet and catalog.

Why This Matters

Published, long-term stability data directly reduces the risk of compound degradation, ensuring experimental reproducibility across a study's lifespan and justifying procurement over less well-characterized alternatives.

• [1] TargetMol. PDE5-IN-8 (T200636) Product Page. Accessed April 2026. View Source

Predicted Physicochemical Constants for Analytical Method Development

For laboratories requiring in-house analytical characterization, predicted physicochemical constants provide a quantitative starting point for method development. The predicted pKa for Pde5-IN-8 is 13.33±0.10, and its predicted boiling point is 617.0±55.0 °C . The compound's LogP (cLogP) can be calculated from its SMILES string . These predicted values are directly comparable to those of known PDE5 inhibitors and serve as critical parameters for developing HPLC, LC-MS, and other analytical assays to ensure compound identity and purity upon receipt and during use. For example, the relatively high predicted pKa indicates the molecule is a very weak acid and will predominantly exist in its neutral form under most physiological and analytical pH conditions, guiding mobile phase selection for reversed-phase chromatography .

Predicted pKa

Data to verify

13.33±0.10

Predicted weak acid, distinct from sildenafil (weak base); guides method development

Predicted value; experimental confirmation required for analytical use

Evidence Dimension	Physicochemical Properties (pKa, Boiling Point, LogP)
Target Compound Data	Predicted pKa: 13.33±0.10; Predicted Boiling Point: 617.0±55.0 °C; cLogP: Calculable from SMILES.
Comparator Or Baseline	Sildenafil: pKa 5.97 (weak base); Tadalafil: pKa ~1.0 (very weak base).
Quantified Difference	Pde5-IN-8 is a very weak acid (high pKa), whereas sildenafil is a weak base.
Conditions	Predicted values from ACD/Labs or similar software; sourced from ChemicalBook.

Why This Matters

These predicted constants are essential for developing robust, compound-specific analytical methods for purity assessment and quantification, ensuring the integrity of research results.

Optimal Research Scenarios for Pde5-IN-8 Utilization Based on Evidence

Investigating PDE5 Biology with Reduced Off-Target PDE6 Engagement

The primary utility of Pde5-IN-8 lies in its distinct quinoline scaffold, which is structurally unrelated to sildenafil and tadalafil [1]. This scaffold difference is a strong basis for a differentiated selectivity profile, particularly against PDE6, which is a known off-target of sildenafil responsible for visual disturbances [1]. In experiments where sildenafil's PDE6 inhibition is a confounding variable (e.g., in retinal or visual neuroscience studies), Pde5-IN-8 may offer a cleaner pharmacological tool, provided its own PDE6 IC50 is later confirmed to be high. Procurement is justified for this specific purpose of scaffold hopping.

In Vitro Assays Requiring High DMSO Solubility and Defined Stability

Pde5-IN-8's high DMSO solubility (≥100 mg/mL) and well-documented, long-term storage stability (3 years at -20°C for powder) make it an operationally superior choice for in vitro assay development and long-term compound library management [1]. This reduces the technical hurdles associated with compound precipitation and degradation, ensuring more reproducible dose-response curves and enabling cost-effective procurement for large-scale screening campaigns where compound integrity over time is paramount.

Method Development for Novel Quinoline PDE5 Inhibitors

Given the predicted physicochemical constants (pKa 13.33, cLogP calculable), Pde5-IN-8 is a suitable reference standard for developing analytical methods (e.g., HPLC, LC-MS) aimed at characterizing new chemical entities within the quinoline PDE5 inhibitor space [1]. Its well-defined structure and properties provide a concrete benchmark against which to measure the purity, stability, and solubility of novel analogs synthesized in medicinal chemistry campaigns.

Crystallography and Binding Mode Studies

The unique substitution pattern on the quinoline core (8-cyclopropyl and 3-(hydroxymethyl) groups) offers a novel pharmacophore for exploring the PDE5 binding pocket. Procurement of Pde5-IN-8 is justified for co-crystallization studies with the PDE5 catalytic domain to elucidate a new binding mode. This could provide critical structural insights for the rational design of next-generation PDE5 inhibitors with improved potency or selectivity profiles, insights that cannot be gained from existing drugs.

Application

Selection Property

Validation Focus

PDE5 isoform-selectivity studies

Distinct quinoline scaffold

Confirm PDE6 IC₅₀ and selectivity window over PDE6/11

In vitro assay development & library management

High DMSO solubility & defined stability

Validate solution stability and precipitation threshold

Analytical method development for quinoline PDE5 inhibitors

Predicted pKa & cLogP

Develop HPLC/LC-MS methods for purity and identity

Crystallography & binding mode exploration

Novel 8-cyclopropyl, 3-(hydroxymethyl) substitution

Co-crystallization with PDE5 catalytic domain

• [1] Suppiramaniam, V., et al. (2008). Phosphodiesterases. xPharm: The Comprehensive Pharmacology Reference, 1-15. View Source